Cas no 556801-12-8 (2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione
• CAS No: 556801-12-8
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 4553678
• Update Time: 2025-11-02

2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[[(5S)-3-[4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-1H-isoindole-1,3(2H)-dione
• LBHMAZUZAAFYFG-QGZVFWFLSA-N
• Linezolid impurity 28/(S)-2-((3-(4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl) isoindoline-1,3-dione
• Linezolid Impurity 93
• Linezolid-17
• (S)-2-((3-(4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl) isoindoline-1,3-dione
• Linezolid Impurity205
• 2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C22H21N3O5/c26-20-18-3-1-2-4-19(18)21(27)25(20)14-17-13-24(22(28)30-17)16-7-5-15(6-8-16)23-9-11-29-12-10-23/h1-8,17H,9-14H2/t17-/m1/s1
• InChI Key： LBHMAZUZAAFYFG-QGZVFWFLSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1C[C@@H]1OC(=O)N(C2=CC=C(N3CCOCC3)C=C2)C1

Additional information on 2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione

Comprehensive Overview of 2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione (CAS No. 556801-12-8)

The compound 2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione (CAS No. 556801-12-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biomedical research. Its unique structural features, including the morpholinyl and oxazolidinyl moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of anti-inflammatory and antimicrobial agents, aligning with current trends in precision medicine.

One of the most frequently searched questions in the field of medicinal chemistry is: "What are the potential therapeutic applications of oxazolidinone derivatives?" This compound, with its oxazolidinylmethyl core, offers a compelling answer. Oxazolidinones are known for their role in inhibiting bacterial protein synthesis, and this derivative's isoindole-1,3(2H)-dione component further enhances its bioactivity. Recent studies suggest its efficacy against resistant bacterial strains, a hot topic in the era of antibiotic resistance.

From a synthetic chemistry perspective, the 2-(5S)-3-4-(4-Morpholinyl)phenyl segment of the molecule is a key area of focus. The morpholine ring is a common pharmacophore in drug design due to its ability to improve solubility and bioavailability. This aligns with the growing demand for drug-like properties in modern pharmaceuticals, as highlighted in recent AI-driven drug discovery platforms. Researchers are also investigating its potential as a kinase inhibitor, a class of compounds gaining traction in oncology research.

The compound's CAS No. 556801-12-8 is often queried in databases for its physicochemical properties, such as logP and hydrogen bond acceptors, which are critical for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. These parameters are essential for preclinical development, a stage where many drug candidates fail. Its isoindole-1,3(2H)-dione moiety also contributes to its fluorescence properties, making it a candidate for bioimaging applications—a trending topic in nanomedicine.

Another area of interest is the compound's potential role in neuroprotective therapies. The oxazolidinone scaffold has been linked to central nervous system (CNS) activity, and its morpholinyl group could enhance blood-brain barrier permeability. This is particularly relevant given the rising prevalence of neurodegenerative diseases and the search for novel small-molecule therapeutics. Recent forums and scientific discussions often highlight the need for compounds with dual anti-inflammatory and neuroprotective effects, positioning this molecule as a promising candidate.

In summary, 2-(5S)-3-4-(4-Morpholinyl)phenyl-2-oxo-5-oxazolidinylmethyl-1H-isoindole-1,3(2H)-dione (CAS No. 556801-12-8) represents a multifaceted compound with applications spanning antibacterial, anti-inflammatory, and neuroprotective domains. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the context of drug resistance and personalized medicine. As the scientific community continues to explore its potential, this compound is likely to remain a key player in pharmaceutical innovation.